BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility Profile of 5-Amino-2-methyl-2H-
tetrazole: A Technical Guide

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Amino-2-methyl-2H-tetrazole

Cat. No.: B1295380

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility profile of 5-Amino-2-methyl-
2H-tetrazole. Due to the limited availability of extensive experimental solubility data for this
specific compound, this guide also includes data for the closely related parent compound, 5-
aminotetrazole, to provide general solubility trends. The methodologies for solubility
determination and a representative synthesis workflow are also detailed.

Introduction

5-Amino-2-methyl-2H-tetrazole is a nitrogen-rich heterocyclic compound of interest in various
fields, including medicinal chemistry and materials science. Understanding its solubility in
common solvents is crucial for its synthesis, purification, formulation, and application in drug
development and other research areas. This guide aims to consolidate the available
information on its solubility and provide a practical framework for its handling and use.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1295380?utm_src=pdf-interest
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/product/b1295380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C2HsNs --INVALID-LINK--

Molecular Weight 99.09 g/mol --INVALID-LINK--

CAS Number 6154-04-7 --INVALID-LINK--
White to off-white crystalline

Appearance --INVALID-LINK--
powder

Solubility Data

Quantitative experimental solubility data for 5-Amino-2-methyl-2H-tetrazole in a range of
common organic solvents is not readily available in the reviewed literature. However, its
solubility in water has been reported.

Solubility of 5-Amino-2-methyl-2H-tetrazole in Water

The compound is qualitatively described as soluble in water.[1] A quantitative value for its water
solubility has been calculated using the Crippen method.

Solvent Solubility (mol/L) logio(Solubility) Method

Water ~0.0204 -1.69 Crippen Method

Source: Cheméo

Solubility Profile of 5-Aminotetrazole (Related
Compound)

To provide a broader perspective on the potential solubility characteristics of 5-Amino-2-
methyl-2H-tetrazole, the following table summarizes the experimentally determined mole
fraction solubility of the parent compound, 5-aminotetrazole, in various common solvents at
323.15 K (50 °C). This data can serve as a useful reference for solvent selection, although the
presence of the methyl group in the target compound will influence its solubility.
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Solvent Mole Fraction Solubility (x1) at 323.15 K
N,N-Dimethylformamide (DMF) 7.951 x 102
N-Methylpyrrolidone (NMP) 7.415 x 102
1,4-Dioxane 6.523 x 102
Toluene 3.811 x 1073
Isopropanol 1.692 x 103
Ethanol 1.752 x 10~3
Acetone 1.620 x 103
n-Propanol 1.566 x 103
Methanol 1.470 x 103
Ethyl Acetate 1.393 x 103
1-Butanol 1.315 x 103
Acetonitrile 3.85x 104

Source: Journal of Chemical & Engineering Data

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of tetrazole derivatives,
based on the established isothermal saturation method coupled with High-Performance Liquid
Chromatography (HPLC) analysis, as described for 5-aminotetrazole.

Isothermal Saturation Method

This gravimetric method is a reliable technique for determining the equilibrium solubility of a
compound in a given solvent at a specific temperature.

Apparatus:

o Jacketed glass vessel with a magnetic stirrer
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Thermostatic water bath

Analytical balance (£0.1 mg)

HPLC system with a UV detector

Syringe filters (0.45 pum)

Standard laboratory glassware

Procedure:

An excess amount of 5-Amino-2-methyl-2H-tetrazole is added to a known volume of the
selected solvent in the jacketed glass vessel.

The vessel is sealed to prevent solvent evaporation.

The solution is agitated using a magnetic stirrer at a constant temperature, maintained by the
thermostatic water bath.

The system is allowed to reach equilibrium, which is typically achieved within 24-48 hours.
Preliminary studies should be conducted to determine the optimal equilibration time.

Once equilibrium is reached, stirring is stopped, and the suspension is allowed to settle for at
least 2 hours.

A sample of the supernatant is carefully withdrawn using a pre-heated or pre-cooled syringe
to match the experimental temperature.

The sample is immediately filtered through a syringe filter into a pre-weighed vial.

The mass of the collected filtrate is determined using an analytical balance.

The filtrate is then appropriately diluted with the mobile phase for HPLC analysis.

The concentration of 5-Amino-2-methyl-2H-tetrazole in the diluted sample is quantified by
HPLC against a pre-prepared calibration curve.
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e The mole fraction solubility is calculated from the determined concentration and the masses

of the solute and solvent.

Representative Synthesis Workflow

5-Amino-2-methyl-2H-tetrazole can be synthesized via the methylation of 5-aminotetrazole.
The methylation of 5-aminotetrazole can yield both 1-methyl and 2-methyl isomers. The
following workflow illustrates a general procedure for this synthesis.

Reactants

Solvent
(e.g., Water, Toluene)

Reaction Work-up & Purification Product

. 5 ( 5 5 fpr 5-Amino-2-methyl-2H-tetrazole
Methylation Reaction k Phase Sep H Extraction H Cry (and 1-methyl isomer)

Base
(e.9., NaOH)

__/

Methylating Agent
(e.g., Dimethyl Sulfate)

5-Aminotetrazole

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 5-Amino-2-methyl-2H-tetrazole.

Conclusion

This technical guide provides a summary of the available solubility information for 5-Amino-2-
methyl-2H-tetrazole. While quantitative data in organic solvents is currently limited, the
provided information on its water solubility and the solubility of the related compound, 5-
aminotetrazole, offers valuable insights for researchers. The detailed experimental protocol for
solubility determination and the representative synthesis workflow serve as practical resources
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for scientists and professionals working with this compound. Further experimental studies are
warranted to establish a comprehensive solubility profile of 5-Amino-2-methyl-2H-tetrazole in
a wider range of common solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]

 To cite this document: BenchChem. [Solubility Profile of 5-Amino-2-methyl-2H-tetrazole: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295380#solubility-profile-of-5-amino-2-methyl-2h-
tetrazole-in-common-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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